Cas no 1344054-57-4 (2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine
• CAS No: 1344054-57-4
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 4590964
• PubChem ID: 63722811
• Update Time: 2025-06-23

2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-7-methyl-1H-imidazo[4,5-b]pyridine
• 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C8H8ClN3/c1-5-2-3-10-8-7(5)11-6(4-9)12-8/h2-3H,4H2,1H3,(H,10,11,12)
• InChI Key： KULXPKBJZDJBDZ-UHFFFAOYSA-N
• SMILES： C12NC(CCl)=NC1=C(C)C=CN=2

Additional information on 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine

Introduction to 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine (CAS No. 1344054-57-4)

2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1344054-57-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine features a fused imidazole and pyridine ring system, with a chloromethyl substituent at the 2-position and a methyl group at the 7-position. This unique arrangement of functional groups makes it a versatile scaffold for drug discovery, enabling interactions with various biological targets. The presence of the chloromethyl group provides a reactive site for further chemical modifications, such as nucleophilic substitution reactions, which are commonly employed in the synthesis of more complex derivatives.

In recent years, there has been growing interest in imidazopyridine derivatives due to their demonstrated efficacy in modulating multiple biological pathways. Research has highlighted their potential in addressing a range of diseases, including cancer, inflammation, and neurological disorders. The structural features of 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine make it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its ability to interact with biological targets such as kinases, transcription factors, and other enzymes involved in disease pathways. For instance, studies have shown that imidazopyridine derivatives can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The chloromethyl group serves as a handle for covalent bond formation with cysteine residues in these targets, leading to potent and selective inhibition.

Moreover, the methyl group at the 7-position contributes to the overall stability and bioavailability of the compound. This feature is particularly important in drug development, where metabolic stability is a critical factor for ensuring therapeutic efficacy. The combination of these structural elements makes 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine a promising lead compound for further optimization.

Recent advances in computational chemistry have also facilitated the design and optimization of imidazopyridine derivatives like 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine. Molecular docking studies have been instrumental in identifying key interactions between this compound and its target proteins. These studies have provided valuable insights into the binding mode and affinity of potential drug candidates, enabling rational design strategies for improving their pharmacological properties.

In addition to its kinase inhibition properties, research has explored the potential applications of 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine in treating inflammatory diseases. Imidazopyridine derivatives have been shown to modulate inflammatory pathways by inhibiting key mediators such as NF-κB and COX-2. The chloromethyl group allows for further derivatization to enhance specificity and reduce off-target effects.

The synthesis of 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies.

The pharmacokinetic profile of 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine is another critical aspect that has been extensively studied. In vitro and in vivo experiments have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for determining optimal dosing regimens and predicting potential side effects.

One notable finding from recent research is the ability of 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine to cross the blood-brain barrier (BBB), suggesting its potential for treating neurological disorders. The BBB poses a significant challenge in drug delivery for central nervous system (CNS) diseases. However, modifications to the molecular structure can enhance BBB penetration without compromising therapeutic efficacy.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry partners. Companies specializing in medicinal chemistry are actively exploring derivatives of 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine with improved pharmacological profiles. These efforts are supported by public funding agencies that recognize the importance of innovation in addressing unmet medical needs.

The future prospects for 2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine are promising given its versatile chemical scaffold and broad range of biological activities. Continued research will focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring new therapeutic applications.

In conclusion,2-(chloromethyl)-7-methyl-3H-imidazo[4,5-b]pyridine (CAS No. 1344054-57-4) represents a significant advancement in pharmaceutical chemistry with potential implications for treating various diseases. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics that address unmet medical needs.